Cas no 710307-99-6 (N-(4-methylphenyl)methyl-3-oxobutanamide)

• Product Name: N-(4-methylphenyl)methyl-3-oxobutanamide
• CAS No: 710307-99-6
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 1086539
• PubChem ID: 4100581
• Update Time: 2025-07-04

N-(4-methylphenyl)methyl-3-oxobutanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Methylbenzyl)-3-oxobutanamide
• N-(4-methylbenzyl)-3-oxobutanamide(SALTDATA: FREE)
• N-[(4-methylphenyl)methyl]-3-oxobutanamide
• 3-oxo-N-(p-methylbenzyl)butanamide
• AC1N2QQT
• AC1Q1K3M
• AG-G-77909
• CTK5D3358
• AKOS000164622
• BS-36232
• EN300-42813
• CHEMBRDG-BB 7361334
• SCHEMBL25567577
• 710307-99-6
• MFCD03584671
• DTXSID30399313
• VXW
• Z285671836
• DB-198905
• N-(4-methylphenyl)methyl-3-oxobutanamide

• MDL： MFCD03584671
• Inchi： 1S/C12H15NO2/c1-9-3-5-11(6-4-9)8-13-12(15)7-10(2)14/h3-6H,7-8H2,1-2H3,(H,13,15)
• InChI Key： VEIYXUWSYZVVJQ-UHFFFAOYSA-N
• SMILES： O=C(CC(C)=O)NCC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 205.11000
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.17000
• LogP: 1.98120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on N-(4-methylphenyl)methyl-3-oxobutanamide

Introduction to N-(4-methylphenyl)methyl-3-oxobutanamide (CAS No. 710307-99-6)

N-(4-methylphenyl)methyl-3-oxobutanamide, identified by its CAS number 710307-99-6, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its unique structural and functional properties, has garnered attention due to its potential applications in various scientific domains.

The structural formula of N-(4-methylphenyl)methyl-3-oxobutanamide consists of a phenyl ring substituted with a methyl group at the fourth position, linked to an amide group. The amide functionality is further connected to a butanoyl moiety, which introduces a carbonyl group at the third position. This specific arrangement of atoms imparts distinct chemical reactivity and biological activity, making it a valuable candidate for further investigation.

In recent years, the compound N-(4-methylphenyl)methyl-3-oxobutanamide has been studied for its potential role in drug discovery and development. Its molecular structure suggests that it may interact with various biological targets, thereby exhibiting pharmacological properties. For instance, the presence of the amide group and the aromatic ring system could facilitate interactions with enzymes and receptors, which are crucial for modulating biological pathways.

One of the most compelling aspects of N-(4-methylphenyl)methyl-3-oxobutanamide is its versatility in chemical synthesis. The compound can serve as a building block for more complex molecules, allowing researchers to design and develop novel derivatives with tailored properties. This flexibility is particularly valuable in medicinal chemistry, where the ability to modify molecular structure is essential for optimizing drug efficacy and safety.

The latest research in this area has highlighted the compound's potential as an intermediate in the synthesis of bioactive molecules. Studies have demonstrated that N-(4-methylphenyl)methyl-3-oxobutanamide can be readily functionalized at multiple sites, enabling the creation of diverse chemical entities. These derivatives may exhibit enhanced pharmacological activity or improved pharmacokinetic profiles, making them attractive candidates for further development.

In addition to its synthetic utility, N-(4-methylphenyl)methyl-3-oxobutanamide has shown promise in preclinical studies. Research indicates that this compound may have therapeutic potential in several areas, including inflammation and pain management. The ability of the molecule to interact with specific biological targets suggests that it could be developed into a novel therapeutic agent. Further investigation is needed to fully elucidate its mechanisms of action and therapeutic efficacy.

The chemical properties of N-(4-methylphenyl)methyl-3-oxobutanamide, such as its solubility and stability, also play a critical role in its applications. These properties determine how the compound behaves in different environments, including biological systems. Understanding these characteristics is essential for optimizing its use in drug formulations and ensuring its effectiveness in clinical settings.

The synthesis of N-(4-methylphenyl)methyl-3-oxobutanamide involves several key steps that highlight the ingenuity of modern organic chemistry. The process typically begins with the preparation of the phenyl ring derivative, followed by functionalization to introduce the amide group and the butanoyl moiety. Each step requires careful optimization to ensure high yield and purity, which are critical for pharmaceutical applications.

The role of computational chemistry in studying N-(4-methylphenyl)methyl-3-oxobutanamide cannot be overstated. Advanced computational methods allow researchers to predict the behavior of this compound at a molecular level, providing insights into its interactions with biological targets. These simulations help guide experimental design and accelerate the discovery process.

In conclusion, N-(4-methylphenyl)methyl-3-oxobutanamide(CAS No. 710307-99-6) is a compound with significant potential in pharmaceutical research. Its unique structural features, synthetic versatility, and promising preclinical results make it a compelling subject for further investigation. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in drug development and therapeutic innovation.